Cas no 1049444-32-7 (4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide)

• Product Name: 4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• CAS No: 1049444-32-7
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 5828447
• PubChem ID: 44055589
• Update Time: 2025-05-24

4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• 4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 1049444-32-7
• 4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• CHEMBL3439520
• F5260-0544
• AKOS024503811

• Inchi： 1S/C20H28N4O2/c1-22-11-13-24(14-12-22)19(18-5-4-10-23(18)2)15-21-20(25)16-6-8-17(26-3)9-7-16/h4-10,19H,11-15H2,1-3H3,(H,21,25)
• InChI Key： GPIGAIJPEFQHER-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1=CC=CN1C)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 356.221
• Monoisotopic Mass: 356.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 1.3

Additional information on 4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

Chemical Compound CAS No. 1049444-32-7: 4-Methoxy-N-[2-(1-Methyl-1H-Pyrrol-2-Yl)-2-(4-Methylpiperazin-1-Yl)Ethyl]Benzamide

The chemical compound with CAS No. 1049444-32-7, known as 4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a benzamide moiety with a substituted pyrrole and piperazine group, making it a potential candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a benzamide core, where the benzene ring is substituted with a methoxy group at the para position. The amide group is connected to an ethyl chain that is further substituted with both a pyrrole ring and a piperazine ring. The pyrrole ring is methylated at the 1-position, while the piperazine ring carries a methyl group at the 4-position. This combination of functional groups suggests that the compound may exhibit unique pharmacological properties, including potential activity as an enzyme inhibitor or receptor modulator.

Recent studies have explored the synthesis and characterization of this compound, focusing on optimizing its chemical stability and bioavailability. Researchers have employed advanced synthetic techniques, such as multi-component reactions and microwave-assisted synthesis, to streamline the production process. These methods not only enhance the efficiency of synthesis but also contribute to the scalability of production, which is crucial for potential clinical applications.

In terms of pharmacological activity, preliminary in vitro studies have indicated that this compound may possess inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential application as an antipsychotic or antidepressant agent.

One of the most promising aspects of this compound is its selectivity profile. Preclinical data suggest that it exhibits high specificity for certain molecular targets, minimizing off-target effects and reducing the likelihood of adverse side effects. This characteristic is particularly valuable in drug development, where minimizing toxicity while maintaining efficacy is a primary goal.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity and interaction patterns with various biological targets, further enhancing our understanding of its mechanism of action.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational biology, researchers have been able to advance this molecule from initial synthesis to preclinical evaluation in a relatively short timeframe.

In conclusion, CAS No. 1049444-32-7 represents a significant advancement in medicinal chemistry, offering a novel chemical entity with potential therapeutic applications across multiple disease areas. As research continues to unfold, this compound holds promise as a candidate for future drug development programs aimed at addressing unmet medical needs.